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Compound of Interest

Compound Name: 4-Nitrophenylglyoxylic acid

Cat. No.: B082383

Audience: Researchers, scientists, and drug development professionals.

Introduction

4-Nitrophenylglyoxylic acid (NPGA) is a chemical compound utilized in various research
applications. Accurate and consistent preparation of NPGA solutions is fundamental to
achieving reproducible experimental results. This document provides a detailed protocol for the

preparation, handling, and storage of 4-Nitrophenylglyoxylic acid solutions to ensure stability
and reliability in research settings.

Physicochemical and Safety Data

Proper handling and storage are crucial for maintaining the integrity of 4-Nitrophenylglyoxylic
acid and ensuring laboratory safety.

Table 1: Physicochemical Properties of 4-Nitrophenylglyoxylic Acid
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Property Value Reference
Molecular Formula CsHsNOs [1112]
Molecular Weight 195.13 g/mol [1112][31[4]
Appearance Yellow powder [5]
Melting Point 113-115°C [2][5]
Solubility Slightly soluble in DMSO and 5]
Methanol

Table 2: Safety and Handling Precautions

Hazard Precaution Reference

Skin Irritation

Wear protective gloves and
clothing. Wash hands
thoroughly after handling.

[1](6]

Eye Irritation

Wear safety glasses or

goggles.

[1](516]

Respiratory Irritation

Use in a well-ventilated area or
with a fume hood. Avoid

breathing dust.

[5]16]

Store in a cool, dry, well-

Storage ventilated area in a tightly [31[7]
sealed container.
Dispose of contents/container

Disposal to an approved waste disposal [6]

plant.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution of 4-Nitrophenylglyoxylic
acid in Dimethyl Sulfoxide (DMSO). Due to its limited solubility in agueous solutions, DMSO is
a recommended solvent.

Materials:

e 4-Nitrophenylglyoxylic acid (MW: 195.13 g/mol )
e Anhydrous Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Spatula

» Weighing paper or boat

e 1.5 mL or 2.0 mL microcentrifuge tubes
o Calibrated micropipettes

» Vortex mixer

e Sonicator (optional)

Procedure:

o Calculation: To prepare a 10 mM stock solution, calculate the mass of 4-
Nitrophenylglyoxylic acid required.

o Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
o For1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:
o Mass (mg) = 0.010 mol/L x 0.001 L x 195.13 g/mol x 1000 mg/g = 1.95 mg

e Weighing: Carefully weigh out 1.95 mg of 4-Nitrophenylglyoxylic acid powder using an
analytical balance.

e Dissolution:
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o Transfer the weighed powder into a clean microcentrifuge tube.
o Add 1 mL of anhydrous DMSO to the tube.

o Close the tube tightly and vortex the solution vigorously for 1-2 minutes to facilitate
dissolution.

e Ensuring Complete Dissolution:

o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the solution in a water bath for 5-10 minutes.
e Storage:

o Once fully dissolved, the stock solution is ready for use.

o For short-term storage (1-2 weeks), store the solution at 2-8°C.

o For long-term storage, aliquot the solution into smaller, single-use volumes and store at
-20°C or -80°C to avoid repeated freeze-thaw cycles.

Visual Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow for solution preparation and a
conceptual relationship for its application.
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Experimental Workflow: 4-Nitrophenylglyoxylic Acid Solution Preparation
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Caption: Workflow for preparing a 4-Nitrophenylglyoxylic acid stock solution.
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Logical Relationship: From Stock to Working Solution

10 mM NPGA
Stock Solution (in DMSO)

Dilute with
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(e.g., 10-100 pM)

Perform Experiment / Assay

Click to download full resolution via product page

Caption: Dilution process from a stock to a final working solution for assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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